3-(5-{[(4-nitrophenyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(thiophen-2-yl)methyl]propanamide

• IUPAC Name: 3-[5-[(4-nitrophenyl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(thiophen-2-ylmethyl)propanamide
• InChI: InChI=1S/C25H21N5O4S2/c31-22(26-14-18-4-3-13-35-18)12-11-21-24(32)29-23(27-21)19-5-1-2-6-20(19)28-25(29)36-15-16-7-9-17(10-8-16)30(33)34/h1-10,13,21H,11-12,14-15H2,(H,26,31)
• InChI Key: UPKWFHREEMKOEF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=NC(C(=O)N3C(=N2)SCC4=CC=C(C=C4)[N+](=O)[O-])CCC(=O)NCC5=CC=CS5
• Molecular Formula: C25H21N5O4S2
• Molecular Weight: 519.6 g/mol

Description

3-(5-{[(4-nitrophenyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(thiophen-2-yl)methyl]propanamide is a useful research compound. Its molecular formula is C25H21N5O4S2 and its molecular weight is 519.59. The purity is usually 95%.
BenchChem offers high-quality 3-(5-{[(4-nitrophenyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(thiophen-2-yl)methyl]propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(5-{[(4-nitrophenyl)methyl]sulfanyl}-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl)-N-[(thiophen-2-yl)methyl]propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Scientific Research Applications

Anticancer Properties : Compounds structurally related to quinoxalines and quinazolines, such as those investigated by El Rayes et al. (2019), have shown significant antiproliferative activity against human cancer cell lines, including HCT-116 and MCF-7, indicating the potential of such derivatives in cancer therapy (El Rayes et al., 2019).

Antibacterial and Antifungal Activities : Novel imidazolidinone-based benzenesulfonamides have been synthesized and evaluated for their inhibitory activities against carbonic anhydrases and acetylcholinesterase, as well as for antibacterial and antifungal effects, highlighting the potential of these compounds in developing new antimicrobial agents (Tuğrak et al., 2020).

Enzyme Inhibition : Research on imidazolinone derivatives, including those incorporating benzenesulfonamide moieties, has demonstrated potential for enzyme inhibition, particularly against carbonic anhydrases and acetylcholinesterase, suggesting applications in treating conditions related to enzyme dysregulation (Tuğrak et al., 2020).

Synthetic Methodology : The synthesis of related heterocyclic compounds, such as those described by Kut et al. (2020), employing regioselective cyclization techniques, indicates the importance of advanced synthetic methods in accessing structurally complex derivatives for further biological evaluation (Kut et al., 2020).